Cas no 1017273-09-4 (2-Methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid)
1017273-09-4 structure
Product Name:2-Methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid
CAS No:1017273-09-4
MF:C12H8F3NO2S
MW:287.257632255554
CID:2151551
Update Time:2023-08-05
2-Methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid
- PQSFTXBPTFKKCX-UHFFFAOYSA-N
- 2-Methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid
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- Inchi: 1S/C12H8F3NO2S/c1-6-16-9(11(17)18)10(19-6)7-4-2-3-5-8(7)12(13,14)15/h2-5H,1H3,(H,17,18)
- InChI Key: PQSFTXBPTFKKCX-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(C(=O)O)=C1C1C=CC=CC=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 350
- Topological Polar Surface Area: 78.4
2-Methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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